2-[acetyl(cyclopropyl)amino]-N-(3-chloro-4-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxamide

Specification

• Molecular Formula: C17H18ClN3O3S
• Molecular Weight: 379.9 g/mol
• IUPAC Name: 2-[acetyl(cyclopropyl)amino]-N-(3-chloro-4-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxamide
• Standard InChI: InChI=1S/C17H18ClN3O3S/c1-9-15(25-17(19-9)21(10(2)22)12-5-6-12)16(23)20-11-4-7-14(24-3)13(18)8-11/h4,7-8,12H,5-6H2,1-3H3,(H,20,23)
• Standard InChI Key: FPQWYRGYPWDVPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N(C2CC2)C(=O)C)C(=O)NC3=CC(=C(C=C3)OC)Cl

Introduction

2-[acetyl(cyclopropyl)amino]-N-(3-chloro-4-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxamide is a complex organic compound belonging to the class of thiazole derivatives. Thiazoles are known for their diverse biological activities, including anti-inflammatory and antimicrobial properties. This compound's unique structure combines various functional groups, making it a subject of interest in medicinal chemistry.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multiple steps, employing techniques common in organic chemistry. These methods often include reactions typical for amides and thiazoles, which can be monitored using chromatographic techniques to ensure purity and yield.

4.2. Antimicrobial Activities

Thiazole derivatives are also known for their antimicrobial properties, which could be beneficial in developing new antimicrobial agents.

4.3. Other Potential Applications

Research continues into optimizing the efficacy of this compound and understanding its full range of biological activities. Its unique structure suggests potential applications in various pharmaceutical areas, including the development of new drugs targeting specific biological pathways.

5.2. Future Research Directions

Future research should focus on optimizing the synthesis process, evaluating its pharmacokinetic and pharmacodynamic profiles, and conducting in vitro and in vivo studies to assess its efficacy and safety.